1-O-(beta-D-glucosyl)glycerol

• Molecular Formula: C9H18O8
• Molecular Weight: 254.23 g/mol
• IUPAC Name: (2R,3R,4S,5S,6R)-2-(2,3-dihydroxypropoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4?,5-,6-,7+,8-,9-/m1/s1
• InChI Key: NHJUPBDCSOGIKX-MPKFMROPSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OCC(CO)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OCC(CO)O)O)O)O)O

Description

1-O-(beta-D-glucosyl)glycerol is a 1-O-(D-glucosyl)glycerol in which the D-glucosyl moiety has beta configuration at the anomeric centre.

Scientific Research Applications

• Moisturizing Agent in Cosmetics : β-Glucosylglycerol (βGG) is explored for its potential as a moisturizing agent in cosmetic products. A study by Schwarz, Thomsen, and Nidetzky (2009) focused on the enzymatic synthesis of βGG using a microstructured immobilized enzyme reactor. This process was efficient for producing βGG under continuous flow conditions, highlighting its applicability in the cosmetics industry (Schwarz, Thomsen, & Nidetzky, 2009).

• Stabilization of Natural Colors : Galland et al. (2007) conducted research on the chemical synthesis of hydroxycinnamic acid glucosides, which included 1-O-beta-D-glucosyl esters. They evaluated the ability of these compounds to stabilize natural colors through anthocyanin copigmentation, which could be significant in the food industry (Galland et al., 2007).

• Applications in Food, Cosmetics, and Healthcare : Jung et al. (2019) reported on the synthesis of β-Glucosylglycerol and its derivatives, noting their potential applications in food, cosmetics, and healthcare, including antitumor medications. The study highlighted the synthesis of unnatural glycosides of β-GG, offering opportunities for new biotechnological applications (Jung et al., 2019).

• Ingredient in Cosmetic Products : Kruschitz and Nidetzky (2020) discussed the use of 2-α-d-Glucosyl-glycerol (2-GG), a related compound, in cosmetic products. Their study focused on the purification process necessary for its commercial application, illustrating the industrial relevance of such glycosides in cosmetics (Kruschitz & Nidetzky, 2020).

• Biocatalytic Production for Cosmetics : Luley-Goedl et al. (2010) described a biocatalytic process for synthesizing glucosylglycerol (GG), emphasizing its application as a moisturizing agent in cosmetics. The study demonstrated the feasibility of producing GG on an industrial scale, highlighting its potential commercial use in cosmetics (Luley-Goedl et al., 2010).